3-[5-(1-benzofuran-5-yl)-4-phenyl-1H-imidazol-1-yl]propan-1-ol

• IUPAC Name: 3-[5-(1-benzofuran-5-yl)-4-phenylimidazol-1-yl]propan-1-ol
• InChI: InChI=1S/C20H18N2O2/c23-11-4-10-22-14-21-19(15-5-2-1-3-6-15)20(22)17-7-8-18-16(13-17)9-12-24-18/h1-3,5-9,12-14,23H,4,10-11H2
• InChI Key: NRRXQVSMDMVKQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N(C=N2)CCCO)C3=CC4=C(C=C3)OC=C4
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Imidazole is a planar five-membered ring. It is a part of the side chain of the amino acid histidine, which is often involved in enzyme active sites.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused five-membered and six-membered ring, with an oxygen atom in the five-membered ring. Imidazole is a five-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a benzofuran derivative was reported as a pale yellow solid with a melting point of 182–188 °C.

Mechanism of Action

The mechanism of action of benzofuran compounds can vary depending on their structure and the biological target. For example, some benzofuran derivatives have shown anti-tumor activity.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on the development of new benzofuran derivatives with improved properties and activities.